
Physical and chemical properties of 1-
Adamantan-1-yl-propan-2-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Adamantan-1-yl-propan-2-one

Cat. No.: B011686 Get Quote

An In-depth Technical Guide on 1-Adamantan-1-
yl-propan-2-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Adamantan-1-yl-propan-2-one, a ketone derivative of the highly stable and rigid

adamantane cage structure, is a compound of interest in synthetic and medicinal chemistry.

The unique three-dimensional structure of the adamantyl group imparts specific

physicochemical properties to the molecule, influencing its reactivity, lipophilicity, and potential

biological interactions. This technical guide provides a comprehensive overview of the known

physical and chemical properties of 1-Adamantan-1-yl-propan-2-one, along with available

experimental details.

Physical and Chemical Properties
The adamantane moiety significantly influences the physical characteristics of this propanone

derivative, resulting in a compound with a notable boiling point and solubility in organic

solvents.
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Property Value Reference

Molecular Formula C₁₃H₂₀O [1]

Molecular Weight 192.3 g/mol [1]

Appearance
Colorless liquid (at room

temperature)

Boiling Point 102-104 °C at 2.2 mmHg

Solubility
Soluble in various organic

solvents

Melting Point Not available

Density Not available

Chemical Reactivity
The chemical behavior of 1-Adamantan-1-yl-propan-2-one is characterized by reactions of

the ketone functional group, with the adamantyl group providing steric hindrance and

influencing reaction pathways.

Willgerodt–Kindler Reaction
A significant chemical transformation involving 1-Adamantan-1-yl-propan-2-one is the

Willgerodt–Kindler reaction. This reaction involves the treatment of the ketone with sulfur and a

secondary amine, typically morpholine, to yield a thiomorpholide. Subsequent hydrolysis of the

thiomorpholide produces the corresponding carboxylic acid, in this case, 2-(adamantan-1-

yl)propanoic acid. This reaction provides a valuable synthetic route to adamantane-containing

carboxylic acids, which are of interest in the development of new chemical entities.

The general workflow for this reaction is depicted below:
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Caption: Willgerodt-Kindler Reaction Workflow.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-Adamantan-1-yl-propan-2-
one are not readily available in the public domain. The synthesis of adamantane derivatives

can be complex, often requiring specific catalysts and reaction conditions.

General Synthetic Approach (Hypothetical)
A plausible synthetic route to 1-Adamantan-1-yl-propan-2-one could involve the reaction of an

appropriate adamantyl-containing organometallic reagent with a propanoyl electrophile, or the

oxidation of the corresponding secondary alcohol, 1-(1-adamantyl)propan-2-ol. The purification

of the final product would likely involve column chromatography or distillation under reduced

pressure.

A conceptual workflow for a potential synthesis is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b011686?utm_src=pdf-body-img
https://www.benchchem.com/product/b011686?utm_src=pdf-body
https://www.benchchem.com/product/b011686?utm_src=pdf-body
https://www.benchchem.com/product/b011686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Adamantyl Precursor

Reaction

Propanoyl Source

Crude Product

Purification

Final Product

Click to download full resolution via product page

Caption: Conceptual Synthesis Workflow.

Spectroscopic Characterization
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 1-Adamantan-1-yl-propan-2-
one is not currently available in surveyed databases. For the purpose of this guide, a logical

relationship diagram illustrating the typical analytical workflow for structural elucidation is

provided.
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Caption: Analytical Workflow for Structural Elucidation.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activities or the

involvement of 1-Adamantan-1-yl-propan-2-one in any specific signaling pathways. The

lipophilic nature of the adamantyl group suggests potential for membrane interaction and could

be a starting point for the design of new bioactive molecules. Further research is required to

explore the pharmacological potential of this compound.

Conclusion
1-Adamantan-1-yl-propan-2-one is a molecule with defined physical and chemical properties

stemming from its unique adamantane core. While some data on its reactivity is available, a

comprehensive understanding of its synthesis, spectroscopic profile, and biological activity is

still lacking in the public domain. This guide serves as a summary of the current knowledge and

highlights the areas where further research is needed to fully characterize this intriguing

compound for potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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